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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nuclear structure of Nitrogen-17 (¹⁷N), a

short-lived, neutron-rich isotope of nitrogen. The information presented herein is intended for

researchers and professionals in nuclear physics, radiochemistry, and related fields where

understanding the properties of exotic nuclei is crucial. All quantitative data is summarized for

clarity, and detailed descriptions of experimental methodologies are provided.

Core Nuclear Properties
Nitrogen-17 is an unstable nucleus composed of 7 protons and 10 neutrons.[1] Its study

provides valuable insights into nuclear shell structure far from stability and the dynamics of

neutron-rich systems. Discovered in 1949 by Luis W. Alvarez, it was produced by bombarding

an ammonium fluoride solution with 190 MeV deuterons.[1] Due to its very short half-life, ¹⁷N is

produced artificially for academic study and has no direct practical applications.[1]

Data Summary: General and Decay Properties
The fundamental properties of the Nitrogen-17 nucleus are summarized in the tables below.

These values are compiled from evaluated nuclear data libraries and recent experimental

findings.
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Property Value Citations

Proton Number (Z) 7 [1]

Neutron Number (N) 10 [1]

Mass Number (A) 17 [1]

Spin and Parity (J^π) 1/2⁻ [1][2][3]

Isotopic Mass 17.008449(16) u [1]

Mass Excess 7.87019 MeV [1][3]

Total Binding Energy 123.86577234 MeV [1][2]

Binding Energy per Nucleon 7.286188 MeV [3]

Half-Life 4.173(4) s [1][2]

Magnetic Dipole Moment (μ) 0.3552(4) μN [2]

Point Proton RMS Radius
Determined via charge-

changing cross sections
[4]

Decay Mode Probability
Decay Energy
(MeV)

Daughter
Nuclide

Citations

β⁻ decay 4.9(7) % 8.679(15) ¹⁷O [1][5]

β⁻-delayed

neutron emission

(β⁻n)

95.1(7) % 4.537 ¹⁶O [5][6]

β⁻-delayed alpha

emission (β⁻α)
0.0025(4) % 2.3214 ¹³C [1][5]

Nuclear Decay and Excited States
The predominant decay mechanism for Nitrogen-17 is beta-delayed neutron emission, a

characteristic feature of very neutron-rich nuclei.[6] In this two-step process, the ¹⁷N nucleus

first undergoes beta decay to an excited state of Oxygen-17 (¹⁷O*).[6] If this state is above the
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neutron separation energy of ¹⁷O, it can then de-excite by emitting a neutron, leading to the

stable ¹⁶O nucleus.[6] The study of the energy spectrum of these emitted neutrons provides

crucial information about the energy levels in the ¹⁷O daughter nucleus.[7]

Several excited states in ¹⁷N have been investigated through gamma-ray spectroscopy

following its production via deep-inelastic reactions.[8] These studies are essential for refining

nuclear shell models, as the energies and lifetimes of excited states are sensitive probes of the

underlying nuclear structure.

Experimental Protocols
The study of a short-lived, exotic nucleus like ¹⁷N requires specialized experimental techniques

for its production, separation, and measurement. Modern experiments are typically performed

at large-scale radioactive ion beam (RIB) facilities such as TRIUMF-ISAC (Canada), GANIL-

SPIRAL (France), or the NSCL/FRIB (USA).[9][10][11][12]

Production and Separation of ¹⁷N Beams
A common method for producing a beam of ¹⁷N is the Isotope Separation On-Line (ISOL)

technique.[13][14]

Primary Beam Interaction: A high-intensity primary beam of protons (e.g., 500 MeV) from a

cyclotron is directed onto a thick production target (e.g., Tantalum or Silicon Carbide).[14][15]

Spallation and Fragmentation: The high-energy protons induce spallation and fragmentation

reactions within the target, producing a wide variety of nuclides, including ¹⁷N.

Diffusion and Effusion: The target is heated to high temperatures to facilitate the diffusion of

the produced isotopes out of the target material matrix and effusion into an ion source.[13]

Ionization and Extraction: The effused atoms are ionized, typically in a surface or laser ion

source, creating a beam of singly charged ions.[13]

Mass Separation: The extracted ion beam, containing a cocktail of different isotopes, is

accelerated to a modest energy (e.g., 60 keV) and guided into a high-resolution mass

separator. The separator uses magnetic fields to select ions based on their mass-to-charge

ratio, isolating a pure beam of ¹⁷N ions.[14]
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Beam Delivery: The purified ¹⁷N beam is then transported to an experimental station. It can

be used at low energy or further accelerated by a linear accelerator for reaction studies.[13]

Alternatively, in-flight fragmentation can be used, where a heavy-ion beam (e.g., ²²Ne) at high

energy strikes a thin target, and the resulting fragments, including ¹⁷N, are separated using a

fragment separator.[8]

Half-Life Measurement
The half-life of ¹⁷N is measured by implanting the separated ion beam into a detector or a thin

foil placed at the center of a detector array and counting the decay events as a function of time.

Beam Implantation: The ¹⁷N beam is directed onto a collection point. The beam can be

pulsed, allowing for measurement during the beam-off periods to reduce background noise.

Detection: The beta particles or delayed neutrons from the decay are detected. Beta

particles are typically detected using plastic scintillation detectors, while delayed neutrons

are measured with specialized neutron detector arrays (e.g., time-of-flight arrays).[7][16]

Data Acquisition: The arrival time of each decay event is recorded using a time-to-digital

converter or a multiscaling system.

Analysis: A decay curve (counts versus time) is constructed. After subtracting background

counts, the curve is fitted with an exponential function, A(t) = A₀e^(-λt), where λ is the decay

constant. The half-life is then calculated as T₁/₂ = ln(2)/λ.[16]

Decay Spectroscopy
To study the decay modes and reconstruct the level scheme of daughter nuclei, a more

complex detector setup is required.

Experimental Setup: The ¹⁷N beam is stopped in a thin foil at the center of a 4π detector

array. This array may consist of:

High-purity Germanium (HPGe) detectors for high-resolution gamma-ray spectroscopy.[17]

[18]

Plastic or silicon detectors for beta particle detection.
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A neutron detector array (e.g., a time-of-flight spectrometer) for measuring the energy of

delayed neutrons.[7]

Coincidence Measurement: The key to this technique is measuring events that occur in

coincidence (at the same time). For example, by detecting a beta particle in coincidence with

a specific energy gamma ray (β-γ coincidence), one can establish that the beta decay

populated the excited state that emitted that gamma ray. Similarly, β-n coincidences are used

to study the neutron-emitting states.[19]

Data Analysis: By analyzing the energies and coincidence relationships between the

detected particles (β, n, γ), the decay scheme can be constructed. This includes determining

the branching ratios to different excited states in ¹⁷O and the energies of the emitted

neutrons, which correspond to the energy difference between states in ¹⁷O and ¹⁶O.

Nuclear Radius Measurement
The point proton root-mean-square (rms) radius of ¹⁷N is determined by measuring its charge-

changing cross-section (σ_cc).[4]

Experimental Setup: A high-energy beam of ¹⁷N (e.g., ~900A MeV) is directed onto a reaction

target, typically made of a light material like Carbon.

Reaction and Detection: As the ¹⁷N projectiles traverse the target, some will undergo nuclear

reactions. A spectrometer downstream from the target is used to identify the outgoing

particles. A charge-changing reaction is one where the projectile loses one or more protons

(e.g., ¹⁷N → ¹⁶C).

Cross-Section Measurement: The charge-changing cross-section is determined from the

number of incident ¹⁷N ions, the number of outgoing ions that have changed their charge,

and the thickness of the target.

Radius Extraction: The measured σ_cc is related to the proton radius through a theoretical

framework, often the Glauber model. This model describes high-energy nuclear reactions

and allows for the extraction of the underlying nuclear size from the reaction probability

(cross-section).

Visualizations
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The following diagrams illustrate the decay process of Nitrogen-17 and a typical experimental

workflow for its study.
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Workflow for ¹⁷N Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Nuclear Structure of
Nitrogen-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197461#nuclear-structure-of-the-nitrogen-17-atom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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